Cas no 30498-86-3 (Phenol,bis(2-phenylethenyl)-)

• Product Name: Phenol,bis(2-phenylethenyl)-
• CAS No: 30498-86-3
• MF: C₂₂H₁₈O
• MW: 298.377726078033
• CID: 318961
• PubChem ID: 6365359
• Update Time: 2025-04-19

Phenol,bis(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,bis(2-phenylethenyl)-
• 2,3-bis(2-phenylethenyl)phenol
• 2,3-bis[(E)-2-phenylethenyl]phenol
• Bis(2-phenylvinyl)phenol
• NS00028932
• 30498-86-3
• distyrylphenol
• EINECS 250-220-8
• SCHEMBL358117
• BIS-(2-PHENYLVINYL)PHENOL

• Inchi： 1S/C22H18O/c23-22-13-7-12-20(16-14-18-8-3-1-4-9-18)21(22)17-15-19-10-5-2-6-11-19/h1-17,23H/b16-14+,17-15+
• InChI Key： QFJLGRCDVFOSJG-YXLFCKQPSA-N
• SMILES： OC1C=CC=C(/C=C/C2C=CC=CC=2)C=1/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.13584
• Monoisotopic Mass: 298.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6.1

Experimental Properties

• Density: 1.173
• Boiling Point: 487.6°Cat760mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.743
• PSA: 20.23